Cas no 17509-21-6 (5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)

5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one structure
17509-21-6 structure
Product Name:5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:17509-21-6
MF:C13H10N2OS
MW:242.296301364899
MDL:MFCD00435970
CID:1361066
PubChem ID:731455
Update Time:2025-04-20

5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4(1H)-one, 5-(4-methylphenyl)-
    • 5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • G32840
    • 5-(4-methylphenyl)-3H-thieno[2,3-d]pyrimidin-4-one
    • HMS3359M05
    • SCHEMBL2369146
    • Cambridge id 6943923
    • EN300-17383
    • MLS000716680
    • 17509-21-6
    • 5-p-Tolylthieno[2,3-d]pyrimidin-4(3H)-one
    • AKOS000269689
    • AKOS000273109
    • SMR000278197
    • Z56924442
    • CS-0236838
    • SR-01000246859
    • 5-(4-methylphenyl)-1H-thieno[2,3-d]pyrimidin-4-one
    • HMS2637I05
    • SR-01000246859-1
    • DTXSID401322192
    • CHEMBL1427554
    • MFCD00435970
    • 5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
    • MDL: MFCD00435970
    • Inchi: 1S/C13H10N2OS/c1-8-2-4-9(5-3-8)10-6-17-13-11(10)12(16)14-7-15-13/h2-7H,1H3,(H,14,15,16)
    • InChI Key: JYFIHIWXQSVJIL-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(C)=CC=2)C2C(NC=NC1=2)=O

Computed Properties

  • Exact Mass: 242.05138412g/mol
  • Monoisotopic Mass: 242.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 69.7Ų

5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M358860-25mg
5-(4-Methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
17509-21-6
25mg
$ 50.00 2022-06-03
TRC
M358860-50mg
5-(4-Methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
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$ 70.00 2022-06-03
TRC
M358860-250mg
5-(4-Methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
17509-21-6
250mg
$ 275.00 2022-06-03
Enamine
EN300-17383-0.05g
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
17509-21-6 96%
0.05g
$42.0 2023-09-20
Enamine
EN300-17383-0.1g
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
17509-21-6 96%
0.1g
$63.0 2023-09-20
Enamine
EN300-17383-0.25g
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
17509-21-6 96%
0.25g
$89.0 2023-09-20
Enamine
EN300-17383-0.5g
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
17509-21-6 96%
0.5g
$141.0 2023-09-20
Enamine
EN300-17383-1.0g
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
17509-21-6 96%
1g
$181.0 2023-06-09
Enamine
EN300-17383-2.5g
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
17509-21-6 96%
2.5g
$354.0 2023-09-20
Enamine
EN300-17383-5.0g
5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
17509-21-6 96%
5g
$524.0 2023-06-09
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